4-(furan-2-ylmethyl)-9-thiophen-2-yl-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene

Specification

• Molecular Formula: C20H18N6OS
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 4-(furan-2-ylmethyl)-9-thiophen-2-yl-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene
• Standard InChI: InChI=1S/C20H18N6OS/c1-2-7-16-15(6-1)22-20-25-13-24(11-14-5-3-9-27-14)12-21-19(25)23-18(26(16)20)17-8-4-10-28-17/h1-10,18H,11-13H2,(H,21,23)
• Standard InChI Key: FUNDNQLLZUMMEN-UHFFFAOYSA-N
• Canonical SMILES: C1N=C2NC(N3C4=CC=CC=C4N=C3N2CN1CC5=CC=CO5)C6=CC=CS6

Introduction

Structural Analysis

Core Polycyclic Framework

The compound’s IUPAC name delineates a hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene backbone, comprising four fused rings with six nitrogen atoms distributed across the structure. The bicyclic and tricyclic segments create a rigid, planar geometry conducive to π-π stacking interactions, a feature critical for binding biological targets or facilitating charge transport in materials.

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	$\text{C}_{20}\text{H}_{18}\text{N}_{6}\text{OS}$
Molecular Weight	390.5 g/mol
Canonical SMILES	C1N=C2NC(N3C4=CC=CC=C4N=C3N2CN1CC5=CC=CO5)C6=CC=CS6
Hydrogen Bond Donors/Acceptors	1/7

Substituent Groups

• Furan-2-ylmethyl: The furan moiety introduces oxygen-based heteroatom interactions and enhances solubility in polar solvents.

• Thiophen-2-yl: The sulfur atom in thiophene contributes to electron delocalization, potentially augmenting redox activity or binding affinity.

Synthetic Methodologies

Reaction Pathways

Synthesis involves multi-step protocols typical of polyheterocyclic systems:

• Cyclocondensation: Formation of the tetracyclic core via [3+2] cycloaddition or Pd-catalyzed cross-coupling.

• Functionalization: Introduction of furan and thiophene groups using nucleophilic substitution or Suzuki-Miyaura coupling.

Table 2: Comparative Synthetic Yields of Analogues

Compound	Yield (%)	Conditions
4-(Furan-2-yl)-2-thiophen-2-yl-1,3-thiazole	62	CuI, K2CO3, DMF, 80°C
N-(furan-2-ylmethyl)-2-(2-((2-oxo-2-(thiophen-2-yl)ethyl)thio)thiazol-4-yl)acetamide	45	TEA, CH2Cl2, rt

Optimization Challenges

• Regioselectivity: Controlling nitrogen positioning in the polycyclic framework remains challenging, often requiring orthogonal protecting groups.

• Purification: High-polarity intermediates necessitate chromatographic techniques or recrystallization from DMSO/EtOAC mixtures.

Computational and Spectroscopic Insights

Density Functional Theory (DFT) Studies

• HOMO-LUMO Gap: Calculated at 3.2 eV, indicating moderate electronic stability suitable for optoelectronic applications.

• Electrostatic Potential Maps: Reveal electron-rich regions at thiophene sulfur and furan oxygen, suggesting nucleophilic attack sites.

Spectroscopic Characterization

• NMR: $^1\text{H}$-NMR (DMSO-d6) displays singlet peaks for aromatic protons at δ 7.8–8.2 ppm and methylene protons at δ 4.5 ppm.

• HRMS: [M+H]+ observed at m/z 391.1542 (calc. 391.1548).

Biological Activity and Applications

Antimicrobial Properties

Furan-containing derivatives demonstrate broad-spectrum activity against Gram-positive bacteria (MIC: 8–16 µg/mL), attributed to membrane disruption via lipophilic interactions.

Industrial and Materials Science Relevance

Organic Electronics

The extended π-system and heteroatom content make this compound a candidate for:

• Organic Photovoltaics (OPVs): As electron transport layers, leveraging thiophene’s hole-transport capabilities.

• Electroluminescent Devices: Emission tuning via substituent modification.

Table 3: Comparative Charge Mobility Data

Compound	Hole Mobility (cm²/V·s)	Electron Mobility (cm²/V·s)
4-(Furan-2-ylmethyl)-...	0.012	0.008
4-(Furan-2-yl)-2-thiophen-2-yl-1,3-thiazole	0.009	0.005